Cas no 851800-69-6 (2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole)
2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
- (2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-nitrophenyl)methanone
- Methanone, [2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](4-nitrophenyl)-
- EU-0059687
- AKOS024588724
- 2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
- F0630-0510
- 851800-69-6
- [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-nitrophenyl)methanone
-
- Inchi: 1S/C17H14BrN3O3S/c18-14-5-1-12(2-6-14)11-25-17-19-9-10-20(17)16(22)13-3-7-15(8-4-13)21(23)24/h1-8H,9-11H2
- InChI Key: XUVZQAHDBPZCFC-UHFFFAOYSA-N
- SMILES: C(N1C(SCC2=CC=C(Br)C=C2)=NCC1)(C1=CC=C([N+]([O-])=O)C=C1)=O
Computed Properties
- Exact Mass: 418.99393g/mol
- Monoisotopic Mass: 418.99393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 576.0±60.0 °C(Predicted)
- pka: 0.51±0.60(Predicted)
2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-0510-2μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-5μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-10μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-20μmol |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-1mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-2mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-3mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-4mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-5mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0510-10mg |
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851800-69-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
Introduction to 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851800-69-6)
2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 851800-69-6, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a 4-bromophenylmethylsulfanyl group and a 4-nitrobenzoyl moiety, contribute to its potential as a lead compound in drug discovery and development.
The imidazole ring in this molecule is a key pharmacophore that has been extensively studied for its role in various biological processes. Imidazole derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for therapeutic intervention. The specific substitution pattern in 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole enhances its binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies have revealed that the 4-bromophenylmethylsulfanyl group interacts favorably with hydrophobic pockets of target proteins, while the 4-nitrobenzoyl moiety engages in hydrogen bonding interactions. This dual-mode binding strategy is particularly attractive for developing drugs with enhanced efficacy and reduced side effects.
In addition to its structural advantages, 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole has shown intriguing pharmacological properties. Preclinical studies have demonstrated its potential as an inhibitor of various kinases and other enzymes implicated in cancer progression. The nitro group in the molecule plays a crucial role in modulating its bioactivity by influencing electron distribution and reactivity. This feature has been exploited to design derivatives with improved pharmacokinetic profiles.
The synthesis of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfuration processes, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity and quality of the final product.
The role of this compound in drug development is further supported by its stability under various physiological conditions. Its robust chemical structure allows it to withstand metabolic degradation, which is essential for maintaining therapeutic efficacy. Furthermore, its solubility characteristics have been optimized through structural modifications, facilitating its formulation into diverse pharmaceutical dosage forms.
Emerging research also highlights the potential of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole as a scaffold for developing novel therapeutic agents targeting neurological disorders. Studies have indicated that imidazole derivatives can modulate neurotransmitter release and receptor activity, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of both bromine and nitro substituents in this molecule suggests additional mechanisms through which it may interact with neural pathways.
The future prospects of this compound are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced pharmacological properties. By leveraging cutting-edge technologies such as high-throughput screening and structure-activity relationship studies, researchers aim to unlock the full potential of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole in addressing unmet medical needs.
851800-69-6 (2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)